![molecular formula C20H19N3O5 B2513698 [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate CAS No. 871921-45-8](/img/structure/B2513698.png)
[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CPCCOEt-F or MPEP, and it is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).
Mechanism of Action
The mechanism of action of CPCCOEt-F or MPEP involves the selective inhibition of the mGluR5 receptor, which results in the modulation of various physiological processes. This compound acts as an allosteric antagonist, which means that it binds to a site on the receptor that is distinct from the active site and modulates its activity.
Biochemical and Physiological Effects:
CPCCOEt-F or MPEP has been shown to have various biochemical and physiological effects, including the modulation of glutamatergic neurotransmission, the reduction of anxiety-like behavior, and the attenuation of pain perception. This compound has also been shown to have neuroprotective effects in various neurological disorders, including Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CPCCOEt-F or MPEP in lab experiments is its selective inhibition of the mGluR5 receptor, which allows for the specific modulation of various physiological processes. However, one of the limitations of using this compound is its potential off-target effects, which may interfere with the interpretation of experimental results.
Future Directions
There are several future directions for the research on CPCCOEt-F or MPEP, including the development of more selective and potent mGluR5 antagonists, the investigation of its potential therapeutic applications in various neurological disorders, and the exploration of its effects on other physiological processes. Additionally, the development of novel imaging techniques may allow for the visualization of the mGluR5 receptor and its modulation by CPCCOEt-F or MPEP in vivo.
Synthesis Methods
The synthesis of CPCCOEt-F or MPEP involves several steps, including the reaction of 1-cyanocyclopentane with ethyl chloroformate to form 2-(1-cyanocyclopentyl)ethyl chloroformate. This intermediate is then reacted with 4-(furan-2-carbonyl)aminobenzoic acid to obtain the final product.
Scientific Research Applications
CPCCOEt-F or MPEP has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. This compound is known to selectively block the mGluR5 receptor, which is involved in various physiological processes such as learning and memory, anxiety, and pain perception.
properties
IUPAC Name |
[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O5/c21-13-20(9-1-2-10-20)23-17(24)12-28-19(26)14-5-7-15(8-6-14)22-18(25)16-4-3-11-27-16/h3-8,11H,1-2,9-10,12H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGXPSCKYOSHORP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)NC(=O)COC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.